Cas no 1934985-05-3 (N-(2,5-dimethyl-1H-pyrrol-3-yl)methylhydroxylamine)

• Product Name: N-(2,5-dimethyl-1H-pyrrol-3-yl)methylhydroxylamine
• CAS No: 1934985-05-3
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 6213352
• PubChem ID: 130946885
• Update Time: 2025-05-20

N-(2,5-dimethyl-1H-pyrrol-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethyl-1H-pyrrol-3-yl)methylhydroxylamine
• EN300-1748292
• 1934985-05-3
• n-[(2,5-dimethyl-1h-pyrrol-3-yl)methyl]hydroxylamine

• Inchi： 1S/C7H12N2O/c1-5-3-7(4-8-10)6(2)9-5/h3,8-10H,4H2,1-2H3
• InChI Key： OIRPMVAXKVIENY-UHFFFAOYSA-N
• SMILES： ONCC1C=C(C)NC=1C

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48Ų

Additional information on N-(2,5-dimethyl-1H-pyrrol-3-yl)methylhydroxylamine

N-(2,5-Dimethyl-1H-Pyrrol-3-Yl)Methylhydroxylamine: A Comprehensive Overview

N-(2,5-Dimethyl-1H-pyrrol-3-yl)methylhydroxylamine, also known by its CAS number 1934985-05-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and chemical synthesis. In recent years, advancements in synthetic methodologies and computational modeling have shed new light on its properties and functionalities.

The molecular structure of N-(2,5-dimethyl-1H-pyrrol-3-yl)methylhydroxylamine is characterized by a pyrrole ring substituted with methyl groups at positions 2 and 5. The hydroxylamine group attached to the pyrrole ring introduces a hydrophilic nature to the molecule, which can influence its solubility and reactivity. This combination of hydrophobic and hydrophilic moieties makes it an intriguing candidate for various chemical reactions and biological assays.

Recent studies have explored the role of N-(2,5-dimethyl-1H-pyrrol-3-yl)methylhydroxylamine in medicinal chemistry. Researchers have investigated its potential as a building block for constructing bioactive molecules. For instance, its ability to participate in amide bond formation has been leveraged in peptide synthesis, where it serves as a versatile reagent for constructing complex molecular architectures.

Moreover, the compound has been studied for its antioxidant properties. Experimental data indicate that N-(2,5-dimethyl-1H-pyrrol-3-yl)methylhydroxylamine exhibits significant radical scavenging activity, making it a promising candidate for applications in oxidative stress-related diseases. These findings underscore its potential as a lead compound in drug development.

In terms of synthesis, N-(2,5-dimethyl-1H-pyrrol-3-yl)methylhydroxylamine can be prepared via various routes. One common method involves the reaction of 2,5-dimethylpyrrole with hydroxylamine derivatives under appropriate conditions. The choice of synthetic pathway depends on the desired scale of production and the availability of starting materials.

From an environmental standpoint, the compound's biodegradability and toxicity profiles are critical considerations. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions. However, further research is required to fully understand its environmental impact and ensure sustainable use.

In conclusion, N-(2,5-dimethyl-1H-pyrrol-3-Yl)methylhydroxylamine (CAS No: 1934985-05-3) stands out as a multifaceted compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers exploring new drug candidates and chemical reactions. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and practical applications.